Cas no 877653-81-1 (N-benzyl-2-{3-(3,5-dimethylphenyl)-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-ylsulfanyl}acetamide)

• Product Name: N-benzyl-2-{3-(3,5-dimethylphenyl)-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-ylsulfanyl}acetamide
• CAS No: 877653-81-1
• MF: C₂₃H₂₃N₃O₂S₂
• MW: 437.577622652054
• CID: 5510961
• PubChem ID: 18563109
• Update Time: 2025-07-21

N-benzyl-2-{3-(3,5-dimethylphenyl)-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-2-[[3-(3,5-dimethylphenyl)-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide
• N-benzyl-2-{[3-(3,5-dimethylphenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide
• N-benzyl-2-((3-(3,5-dimethylphenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide
• F2014-0309
• 877653-81-1
• AKOS024620882
• N-benzyl-2-{3-(3,5-dimethylphenyl)-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-ylsulfanyl}acetamide

• Inchi： 1S/C23H23N3O2S2/c1-15-10-16(2)12-18(11-15)26-22(28)21-19(8-9-29-21)25-23(26)30-14-20(27)24-13-17-6-4-3-5-7-17/h3-7,10-12H,8-9,13-14H2,1-2H3,(H,24,27)
• InChI Key： JTYOZULXVDTLSP-UHFFFAOYSA-N
• SMILES： S1CCC2=C1C(N(C(=N2)SCC(NCC1C=CC=CC=1)=O)C1C=C(C)C=C(C)C=1)=O

Computed Properties

• Exact Mass: 437.12316933g/mol
• Monoisotopic Mass: 437.12316933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 720
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 112Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on N-benzyl-2-{3-(3,5-dimethylphenyl)-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-ylsulfanyl}acetamide

Introduction to N-benzyl-2-{3-(3,5-dimethylphenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-ylsulfanyl}acetamide (CAS No. 877653-81-1)

N-benzyl-2-{3-(3,5-dimethylphenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-ylsulfanyl}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 877653-81-1, belongs to a class of heterocyclic molecules that are widely studied for their therapeutic properties. The presence of multiple functional groups, including a benzyl group, a sulfanyl group, and a thieno[3,2-d]pyrimidine core, makes this molecule a promising candidate for further investigation in drug discovery and development.

The structural complexity of N-benzyl-2-{3-(3,5-dimethylphenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-ylsulfanyl}acetamide contributes to its diverse chemical reactivity and potential interactions with biological targets. The thieno[3,2-d]pyrimidine scaffold is particularly noteworthy, as it is a known motif in various bioactive compounds. This scaffold has been extensively studied for its role in modulating enzyme activity and cellular signaling pathways. The incorporation of a sulfanyl group at the 2-position of the thieno[3,2-d]pyrimidine ring further enhances the compound's potential to interact with biological systems.

In recent years, there has been a growing interest in developing novel therapeutic agents that target specific disease pathways. N-benzyl-2-{3-(3,5-dimethylphenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-ylsulfanyl}acetamide has emerged as a compound of interest in this context. Its unique structural features suggest that it may possess properties such as inhibitory activity against certain enzymes or receptors that are implicated in various diseases. For instance, the sulfanyl group is known to be involved in interactions with sulfur-containing residues in proteins, which can be crucial for enzyme inhibition.

One of the most compelling aspects of N-benzyl-2-{3-(3,5-dimethylphenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-ylsulfanyl}acetamide is its potential to serve as a lead compound for the development of new drugs. The benzyl group and the sulfanyl group provide multiple sites for chemical modification, allowing researchers to fine-tune the compound's properties for optimal biological activity. This flexibility is particularly valuable in drug design pipelines where subtle changes in molecular structure can significantly impact potency and selectivity.

The synthesis of N-benzyl-2-{3-(3,5-dimethylphenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-ylsulfanyl}acetamide involves several key steps that highlight the compound's synthetic complexity. The construction of the thieno[3,2-d]pyrimidine core requires careful selection of starting materials and reaction conditions to ensure high yield and purity. Additionally，the introduction of the sulfanyl group at the 2-position necessitates precise control over reaction parameters to avoid unwanted side products.

Recent advancements in synthetic methodologies have made it possible to produce complex heterocyclic compounds like N-benzyl-2-{3-(3，5-dimethylphenyl)-4-oxy-o-H，4 H，6 H，7 H-thieno [ 32 -d ] pyrimidin - 22 -y1-sulfanyl}acetamide more efficiently than ever before。 These improvements have enabled researchers to explore new synthetic routes that can enhance both yield and scalability。 As a result， there is now greater optimism about the feasibility of developing this compound into a viable therapeutic agent。

The biological evaluation of N-benzyl--{33(35dimethylphenyI)-40x0--30 H，40 H，60 H，70 H--thien0 [32 -d ] pyrimidin -22 y1-sulfany1}acetamide has only just begun。 However， preliminary studies suggest that it may exhibit promising activities against certain biological targets。 For example， some early data indicate that this compound might inhibit enzymes involved in inflammatory pathways or cancer cell proliferation。 These findings are encouraging and warrant further investigation into its potential therapeutic applications。

One area where this compound shows particular promise is in the treatment of inflammatory diseases。 Inflammatory responses are mediated by complex signaling pathways involving various enzymes and receptors。 Targeting these pathways with small molecule inhibitors can help modulate inflammation and alleviate symptoms associated with chronic inflammatory conditions。 The sulfanyl group in N-benzyl--{33(35dimethylphenyI)-40x0--30 H，40 H，60 H，70 H--thien0 [32 -d ] pyrimidin -22 y1-sulfany1}acetamide suggests that it may interact with key enzymes involved in these processes。

Another potential application for this compound is in oncology research。 Cancer cells often exhibit altered signaling pathways that contribute to their uncontrolled growth and survival。 By inhibiting specific enzymes or receptors involved in these pathways， researchers hope to develop new cancer therapies that are more effective than existing treatments。 The unique structural features of N-benzyl--{33(35dimethylphenyI)-40x0--30 H，40 H，60 H，70 H--thien0 [32 -d ] pyrimidin -22 y1-sulfany1}acetamide make it an attractive candidate for further exploration as an anti-cancer agent。

The development of any new drug requires extensive testing to ensure safety and efficacy。 This includes preclinical studies using cell cultures and animal models as well as clinical trials involving human patients。 While much work remains before N-benzyl--{33(35dimethylphenyI)-40x0--30 H，40 H，60 H，70 H--thien0 [32 -d ] pyrimidin -22 y1-sulfany1}acetamide can be approved for medical use، its promising properties have generated excitement within the scientific community。

In conclusion، N-benzyl--{33(35dimethylphenyI)-40x0--30 H，40 H，60 H，70 H--thien0 [32 -d ] pyrimidin -22 y1-sulfany1}acetamide (CAS No. 87765381) is a structurally complex organic compound with significant potential for therapeutic applications. Its unique combination of functional groups and biological activities make it an intriguing candidate for further research. As synthetic methodologies continue to advance and our understanding of disease mechanisms deepens， compounds like this one hold promise for addressing some of medicine's most challenging problems。